Cas no 2734772-43-9 ((2,3-Difluoro-4-isopropoxyphenyl)methanol)

• Product Name: (2,3-Difluoro-4-isopropoxyphenyl)methanol
• CAS No: 2734772-43-9
• MF: C₁₀H₁₂F₂O₂
• MW: 202.20
• CID: 5079528
• Update Time: 2025-06-11

(2,3-Difluoro-4-isopropoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,3-Difluoro-4-isopropoxyphenyl)methanol

• Inchi： 1S/C10H12F2O2/c1-6(2)14-8-4-3-7(5-13)9(11)10(8)12/h3-4,6,13H,5H2,1-2H3
• InChI Key： ZAWSKNPTKULZFB-UHFFFAOYSA-N
• SMILES： C1(=C(F)C(=C(C=C1)CO)F)OC(C)C

Additional information on (2,3-Difluoro-4-isopropoxyphenyl)methanol

Comprehensive Overview of (2,3-Difluoro-4-isopropoxyphenyl)methanol (CAS No. 2734772-43-9): Properties, Applications, and Industry Insights

(2,3-Difluoro-4-isopropoxyphenyl)methanol, identified by its CAS number 2734772-43-9, is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. This compound features a unique difluorophenyl core modified with an isopropoxy group and a hydroxymethyl functional moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural attributes align with the growing demand for fluorinated building blocks in drug discovery, particularly in optimizing pharmacokinetic properties such as metabolic stability and membrane permeability.

The rise of precision medicine and targeted therapies has amplified interest in fluorinated compounds like 2734772-43-9. Researchers frequently explore its utility in designing kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, where fluorine atoms enhance binding affinity. Recent publications highlight its role in fragment-based drug design (FBDD), addressing challenges like drug resistance in oncology. Additionally, its isopropoxy side chain offers steric tuning, a feature increasingly valued in crop protection chemicals to improve selectivity.

From a synthetic chemistry perspective, (2,3-Difluoro-4-isopropoxyphenyl)methanol serves as a precursor for Pd-catalyzed cross-coupling reactions, a trending topic in green chemistry forums. Its compatibility with Suzuki-Miyaura and Buchwald-Hartwig protocols makes it relevant for sustainable API manufacturing. Analytical data (NMR, HPLC) confirm high purity (>98%), meeting stringent requirements for high-throughput screening (HTS) libraries—a key focus area for AI-driven drug discovery platforms.

Environmental and regulatory considerations further elevate the compound's profile. Unlike persistent halogenated pollutants, its benzylic alcohol group facilitates biodegradation, aligning with green chemistry principles. This characteristic responds to the surge in searches for eco-friendly fluorochemicals, particularly in the EU’s REACH framework. Suppliers now emphasize lifecycle assessment (LCA) data, catering to ESG-conscious buyers.

Market intelligence reveals growing procurement of CAS 2734772-43-9 by CDMOs specializing in peptide therapeutics and small-molecule conjugates. Its logP (~2.1) and hydrogen bond donor/acceptor count make it attractive for blood-brain barrier (BBB) penetration studies—a hot topic in neurodegenerative disease research. Patent analyses show incremental filings (2020–2024) referencing derivatives for immune-oncology applications.

Handling and storage recommendations for this compound reflect industry best practices: inert atmosphere packaging (argon or nitrogen) to preserve the hydroxymethyl group’s integrity. Such protocols address frequent queries about compound stability in academic forums. Collaborative platforms like SciFinder and Reaxys report rising user engagement with its spectral data, underscoring its role in cheminformatics workflows.

In conclusion, (2,3-Difluoro-4-isopropoxyphenyl)methanol exemplifies the convergence of structural ingenuity and application diversity in modern fluorochemistry. Its trajectory mirrors broader trends: the push for fragment optimization in drug discovery, sustainable synthetic routes, and data-driven material selection. As AI-assisted molecular design gains traction, compounds like 2734772-43-9 will remain pivotal in bridging computational predictions with tangible bioactive outcomes.